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Compound of Interest

Compound Name: 2,2'-Dibromo-1,1'-binaphthyl
CAS No.: 74866-28-7
Cat. No.: B1630856

Get Quote

\ J

CAS Number: 74866-28-7 (Racemic) | Molecular Formula: C20H12Br2[1][2][3]

Part 1: Introduction & Strategic Significance

In the hierarchy of chiral scaffolds, 2,2'-Dibromo-1,1'-binaphthyl serves as the critical
"gateway" intermediate.[1][2] While 1,1'-Bi-2-naphthol (BINOL) is the most abundant natural
source of axial chirality, it lacks the direct reactivity required for many ligand syntheses.[1][2]
The dibromide derivative bridges this gap.[1][2]

Its primary utility lies in its ability to undergo double-lithiation.[1][2] Unlike BINOL, where the
hydroxyl protons are acidic, the bromine atoms in the 2,2'-positions provide a specific handle
for halogen-metal exchange.[1][2] This reactivity is the foundational step in synthesizing BINAP
(2,2'-bis(diphenylphosphino)-1,1'-binaphthyl), the Nobel Prize-winning ligand that revolutionized
asymmetric hydrogenation.[1][2]

This guide details the synthesis, handling, and transformation of 2,2'-Dibromo-1,1'-
binaphthyl, focusing on the preservation of axial chirality during harsh substitution reactions.[1]

[2]
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Part 2: Chemical Identity & Physical Properties[1][2]

[4]
entificat

Parameter Value

IUPAC Name 2,2'-Dibromo-1,1'-binaphthalene
CAS (Racemic) 74866-28-7

CAS (R)-(+) 86688-08-6

CAS (S)-(-) 150024-49-0

Molecular Weight 412.12 g/mol

Appearance White to off-white crystalline powder
Melting Point 178-183 °C

- Soluble in toluene, THF, DCM; Insoluble in
Solubility .
water

Structural Integrity (Atropisomerism)

The molecule derives its chirality from restricted rotation around the 1,1'-bond.[1][2] The bulky
bromine atoms at the 2,2'-positions create a high energy barrier to rotation, making the
atropisomers optically stable at room temperature.[1][2] However, racemization can occur at
elevated temperatures (>200°C), a critical factor during synthesis.[1][2]

Part 3: Synthesis & Preparation Protocols[1][2]
The "Takaya-Noyori" Route (From BINOL)

The most authoritative method for synthesizing 2,2'-Dibromo-1,1'-binaphthyl is the direct
conversion of BINOL using triphenylphosphine dibromide (PPhsBr2).[1][2] This method is
preferred over the Sandmeyer reaction (using diamines) due to the availability of optically pure
BINOL.[2]

Critical Mechanism: The reaction proceeds via an intermediate oxyphosphonium species,
which undergoes nucleophilic aromatic substitution.[1][2]
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Protocol: High-Temperature Bromination[1][2]

» Reagents: (R)- or (S)-BINOL (1.0 eq), Triphenylphosphine (PPhs) (2.2 eq), Bromine (Brz)
(2.2 eq).[1][2]

¢ Solvent: None (Melt reaction) or high-boiling solvent (e.g., chlorobenzene).[1][2]
Step-by-Step Methodology:

o Preparation of Brominating Agent: In a reaction vessel equipped with a scrubber (for HBr
evolution), add PPhs to a solvent (acetonitrile or chlorobenzene) and add Brz dropwise at
0°C to form PPhsBr2.[1][2] Evaporate solvent if performing a melt reaction.[1][2]

» Addition of Substrate: Mix solid BINOL with the prepared PPhsBr2.[1][2]
e The Thermal Step (Critical): Heat the mixture to 280-300°C.

o Expert Note: The high temperature is required to overcome the activation energy for the
Ar-O to Ar-Br transformation.[1][2] However, prolonged exposure >300°C causes
racemization.[1][2] The reaction time must be strictly controlled (typically 30—-60 mins).[2]

o Workup: Cool the black tarry melt to ~100°C and dissolve in hot toluene. Wash with NaOH
(to remove unreacted BINOL) and water.[2]

Purification: Recrystallize from toluene/ethanol.

Yield: Typically 45-55%.[1][2] Validation: Check optical rotation. If ee drops, recrystallization is
required.[1][2]

Visualization of Synthesis Logic

The following diagram illustrates the pathway from BINOL to the Dibromide and its subsequent
activation.

1,1'-Bi-2-naphthol
(BINOL)

300°C Melt
SNAr Reaction

PPh3/Br2
Activation

t-BuLi / THF PPh2CI
Oxyphosphonium 2,2'-Dibromo- -78°C Quench BINAP
Intermediate 1,1-binaphthyl (Target Ligand)
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Figure 1: Synthetic workflow from BINOL to BINAP via the 2,2'-Dibromo intermediate.[1][2][3]

Part 4: Applications in Ligand Synthesis[1][2]

The primary utility of 2,2'-Dibromo-1,1'-binaphthyl is its role as a lithiation substrate.[1][2] The
bromine atoms are excellent leaving groups for Lithium-Halogen exchange, generating a
nucleophilic 2,2'-dilithio species.[1][2]

Synthesis of BINAP

This is the industry-standard application.[1][2]

e Lithiation:
o Dissolve 2,2'-Dibromo-1,1'-binaphthyl in dry THF under Argon.
o Cool to -78°C (Dry ice/acetone bath).
o Add t-Butyllithium (2.2—2.5 eq) dropwise.[1][2]

o Why t-BuLi? It is more reactive than n-BuLi and ensures complete exchange at cryogenic
temperatures, preventing racemization of the lithiated intermediate.[1][2]

e Phosphination:
o Add Chlorodiphenylphosphine (PPh2ClI) to the cold lithiated solution.[2]
o Allow to warm to room temperature.[1][2]

o The resulting BINAP is often purified as the oxide or directly recrystallized.[1][2]

Other Derivatives[1][2]

« Silyl Derivatives: Reaction with TMS-CI yields silylated binaphthyls, used in polymerization
catalysts.[1][2]
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» Stannyl Derivatives: Reaction with organostannanes allows for Stille coupling, extending the
naphthyl rings.[1][2]

Part 5: Quality Control & Safety
Analytical Validation

e 1H NMR (CDCIs): Look for the characteristic doublet at & 7.9-8.0 ppm (H-4/4") and the
absence of the broad -OH singlet from BINOL.[2]

e Melting Point: 178-183°C. A depressed MP indicates contamination with mono-bromo
species or unreacted BINOL.[1][2]

o Chiral HPLC: Essential for verifying optical purity.[1][2]
o Column: Daicel Chiralcel OD-H or AD-H.[1][2]

o Mobile Phase: Hexane/lsopropanol (99:1).[1][2]

Safety Hazards (MSDS Highlights)

o Acute Toxicity: Harmful if swallowed (Category 4).[1][2]
o Aquatic Toxicity: May cause long-lasting harmful effects to aquatic life (Category 4).[1][2]

» Handling: The synthesis involves Bromine (Brz) (highly corrosive, volatile) and t-Butyllithium
(pyrophoric).[2] All reactions must be conducted in a fume hood with blast shields.[1][2]
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¢ Sigma-Aldrich. (2025).[1][2] Safety Data Sheet: 2,2'-Dibromo-1,1'-binaphthyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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